Cas no 152099-79-1 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]-
• CAS No: 152099-79-1
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• CID: 1325714
• Update Time: 2024-08-18

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]-

• Inchi： 1S/C12H12N2O4/c1-18-8-4-2-3-7(5-8)6-9-10(15)13-12(17)14-11(9)16/h2-5,9H,6H2,1H3,(H2,13,14,15,16,17)
• InChI Key： CFUKTJJTJRNUJB-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C(CC2=CC=CC(OC)=C2)C(=O)N1

Computed Properties

• Exact Mass: 248.07976

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• PSA: 84.5
• pka: 4.14±0.40(Predicted)